N-{4-[acetyl(methyl)amino]phenyl}-3,5-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[acetyl(methyl)amino]phenyl}-3,5-dimethoxybenzamide, also known as CTK7A, is a chemical compound that has been extensively researched for its potential use in medicinal chemistry.
Mechanism of Action
N-{4-[acetyl(methyl)amino]phenyl}-3,5-dimethoxybenzamide induces apoptosis in cancer cells by activating the caspase pathway. Specifically, this compound activates caspase-3 and caspase-7, which are responsible for the cleavage of various cellular proteins and the eventual destruction of the cancer cell.
Biochemical and Physiological Effects:
This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis. Additionally, this compound has been shown to have anti-inflammatory effects and to inhibit the production of nitric oxide in macrophages.
Advantages and Limitations for Lab Experiments
One advantage of using N-{4-[acetyl(methyl)amino]phenyl}-3,5-dimethoxybenzamide in lab experiments is its ability to induce apoptosis in cancer cells, which makes it a potential candidate for anticancer drug development. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research on N-{4-[acetyl(methyl)amino]phenyl}-3,5-dimethoxybenzamide. One direction is the development of more efficient synthesis methods for this compound. Another direction is the investigation of this compound's potential use as an anti-inflammatory agent. Additionally, further research could be done to investigate the potential of this compound as a treatment for other diseases, such as Alzheimer's disease.
Synthesis Methods
N-{4-[acetyl(methyl)amino]phenyl}-3,5-dimethoxybenzamide can be synthesized through a multi-step process that involves the acetylation of 4-aminophenol, followed by the methylation of the resulting compound with dimethyl sulfate. The final step involves the reaction of the resulting compound with 3,5-dimethoxybenzoyl chloride to yield this compound.
Scientific Research Applications
N-{4-[acetyl(methyl)amino]phenyl}-3,5-dimethoxybenzamide has been researched for its potential use as an anticancer agent. Studies have shown that this compound can induce apoptosis in cancer cells by activating the caspase pathway. Additionally, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo.
properties
IUPAC Name |
N-[4-[acetyl(methyl)amino]phenyl]-3,5-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O4/c1-12(21)20(2)15-7-5-14(6-8-15)19-18(22)13-9-16(23-3)11-17(10-13)24-4/h5-11H,1-4H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIYZTMDASPIRAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(C)C1=CC=C(C=C1)NC(=O)C2=CC(=CC(=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.